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Compound of Interest

Compound Name:
N,N',N''-Triphenyl-1,3,5-

benzenetriamine

Cat. No.: B373627 Get Quote

An In-depth Technical Guide on N,N',N''-Triphenyl-1,3,5-benzenetriamine and its Derivatives

for Researchers and Scientists

Synonyms and Identifiers
N,N',N''-Triphenyl-1,3,5-benzenetriamine is an aromatic organic compound with a variety of

synonyms and identifiers used across chemical literature and databases.

Systematic and Common Names:

IUPAC Name: N1,N3,N5-triphenylbenzene-1,3,5-triamine[1]

Common Synonyms: 1,3,5-Tris(phenylamino)benzene, 1,3,5-Trianilinobenzene

Chemical Identifiers:

CAS Number: 102664-66-4[2][3][4]

PubChem CID: 227820[1][2]

MDL Number: MFCD01463903[1]

InChI Key: BMQHYGLEATWRFO-UHFFFAOYSA-N[1][2]
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Physicochemical Properties
A summary of the key physicochemical properties of N,N',N''-Triphenyl-1,3,5-
benzenetriamine is presented in the table below. This data is crucial for understanding its

behavior in various applications, from materials science to potential, though less explored,

biological contexts.

Property Value Source

Molecular Formula C₂₄H₂₁N₃ [1][2][3][4]

Molecular Weight 351.45 g/mol [1][4]

Appearance
White to Gray to Brown

powder/crystal

Melting Point 198 °C [1][5]

Boiling Point 530.6 °C at 760 mmHg [5]

Density 1.222 g/cm³ [5]

Flash Point 297.9 °C [5]

Purity >98.0% (HPLC)

Applications in Materials Science
N,N',N''-Triphenyl-1,3,5-benzenetriamine and its derivatives are primarily recognized for their

applications in materials science, particularly in the field of organic electronics. Their unique

molecular structure, characterized by a central benzene ring with three phenylamino

substituents, imparts valuable electronic properties.

Hole-Transporting Materials:

This class of compounds is widely investigated as hole-transporting materials (HTMs) in

various electronic devices.[6][7][8][9] The triphenylamine core is an excellent electron donor,

facilitating the movement of positive charge carriers (holes). This property is critical for the

performance of:
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Perovskite Solar Cells (PSCs): Triphenylamine-based HTMs are essential components in

PSCs, contributing to their high power conversion efficiencies.[6][9] They play a crucial role

in extracting holes from the perovskite layer and transporting them to the electrode.

Organic Light-Emitting Diodes (OLEDs): The electronic properties of these materials make

them suitable for use in OLEDs, where they facilitate efficient charge injection and transport,

leading to improved device performance.[10]

Antioxidants:

Research has shown that 1,3,5-tris(phenylamino)benzene exhibits significant antioxidation

properties, particularly at elevated temperatures. It has demonstrated better performance than

the commercial antioxidant diphenylamine at 150°C and 210°C, making it a potential candidate

for use as a high-temperature antioxidant in applications such as lubricating oils.[11]

Experimental Protocols
Detailed methodologies for the synthesis of N,N',N''-Triphenyl-1,3,5-benzenetriamine and

related compounds are crucial for researchers. Below are summaries of synthetic routes

reported in the literature.

Synthesis from 3,5-dihydroxyphenol and Aniline:

A reported synthesis of N1,N3,N5-triphenylbenzene-1,3,5-triamine involves the reaction of 3,5-

dihydroxyphenol with aniline in the presence of hydrogen chloride.[5]

Reactants: 3,5-dihydroxyphenol and aniline.

Catalyst: Hydrogenchloride.

Reaction Conditions: The reaction mixture is heated at temperatures ranging from 20°C to

190°C for 2 hours.

Yield: A reference yield of 90.0% has been reported for this method.[5]

Synthesis from 1,3,5-trichlorobenzene and Aniline:
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Another synthetic approach utilizes 1,3,5-trichlorobenzene and aniline to produce the target

compound.[5]

Reactants: 1,3,5-trichlorobenzene and aniline.

Yield: A reference yield of 85.0% has been reported.[5]

Relevance in Drug Development
While the primary applications of N,N',N''-Triphenyl-1,3,5-benzenetriamine and its derivatives

are in materials science, the core triphenylamine structure is of interest in medicinal chemistry.

However, direct applications of N,N',N''-Triphenyl-1,3,5-benzenetriamine in drug development

are not well-documented in the reviewed literature. The broader class of triarylamines has been

explored for various biological activities, but specific studies focusing on this compound's

therapeutic potential are lacking. Further research would be required to establish any

significant role in this field.

Visualizations
To aid in the understanding of the synthesis processes, the following diagrams illustrate the

experimental workflows.

3,5-dihydroxyphenol + Aniline
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Hydrogen Chloride
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Caption: Synthesis of N,N',N''-Triphenyl-1,3,5-benzenetriamine from 3,5-dihydroxyphenol.
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Caption: Synthesis of N,N',N''-Triphenyl-1,3,5-benzenetriamine from 1,3,5-trichlorobenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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